Cas no 21004-11-5 (H2dmt)

• Product Name: H2dmt
• CAS No: 21004-11-5
• MF: C₁₀H₁₀O₆
• MW: 226.182803630829
• CID: 1397702
• PubChem ID: 3780992
• Update Time: 2025-04-20

H2dmt Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylic acid, 2,5-dimethoxy-
• 2,5-dimethoxyterephthalic acid
• H2dmt
• 21004-11-5
• CS-0170468
• DTXSID20396331
• SCHEMBL2830233
• 2,5-dimethoxybenzene-1,4-dicarboxylic acid
• AKOS022655654
• STL445246
• 2,5-Dimethoxy-1,4-benzenedicarboxylic acid
• VS-13374
• YSZC771
• G63898
• PXSHXQQBOGFGTK-UHFFFAOYSA-N
• BBL036232
• 2,5-Dimethoxyterephthalicacid

• Inchi： 1S/C10H10O6/c1-15-7-3-6(10(13)14)8(16-2)4-5(7)9(11)12/h3-4H,1-2H3,(H,11,12)(H,13,14)
• InChI Key： PXSHXQQBOGFGTK-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=O)O)C(=CC=1C(=O)O)OC

Computed Properties

• Exact Mass: 226.0477
• Monoisotopic Mass: 226.04773803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 93.1Ų

Experimental Properties

• PSA: 93.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives